Cas no 70338-45-3 (4-Isopropoxy-3-(trifluoromethyl)aniline)

• Product Name: 4-Isopropoxy-3-(trifluoromethyl)aniline
• CAS No: 70338-45-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 1087243
• PubChem ID: 12876625
• Update Time: 2025-11-01

4-Isopropoxy-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-3-(trifluoromethyl)aniline
• 4-isopropoxy-3-(trifluoromethyl)aniline(SALTDATA: HCl)
• 4-propan-2-yloxy-3-(trifluoromethyl)aniline
• AKOS000101529
• 4-(propan-2-yloxy)-3-(trifluoromethyl)aniline
• 70338-45-3
• CS-0118606
• A1-03305
• EN300-1590348
• SCHEMBL11338379
• SB79043
• G28423
• STL411938

• MDL： MFCD11053900
• Inchi： 1S/C10H12F3NO/c1-6(2)15-9-4-3-7(14)5-8(9)10(11,12)13/h3-6H,14H2,1-2H3
• InChI Key： SQZVIBGPQPZUCA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC(C)C)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-Isopropoxy-3-(trifluoromethyl)aniline

Professional Introduction to 4-Isopropoxy-3-(trifluoromethyl)aniline (CAS No. 70338-45-3)

4-Isopropoxy-3-(trifluoromethyl)aniline, a compound with the chemical identifier CAS No. 70338-45-3, is a significant molecule in the realm of pharmaceutical and agrochemical research. This compound, featuring a trifluoromethyl group and an isopropoxy substituent on aniline, has garnered attention due to its unique structural and functional properties. The presence of these specific functional groups imparts distinct reactivity and potential biological activity, making it a valuable candidate for further investigation.

The trifluoromethyl group is a well-known pharmacophore in medicinal chemistry, often employed to enhance metabolic stability, lipophilicity, and binding affinity. Its incorporation into the aniline core of 4-isopropoxy-3-(trifluoromethyl)aniline suggests that this compound may exhibit enhanced bioavailability and prolonged half-life upon administration. Additionally, the isopropoxy moiety can influence the compound's solubility and interaction with biological targets, potentially modulating its pharmacological effects.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their promising applications in drug development. The fluorine atoms in the trifluoromethyl group can significantly alter the electronic properties of the molecule, leading to improved binding interactions with enzymes and receptors. This has led to the exploration of such compounds in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 4-isopropoxy-3-(trifluoromethyl)aniline is its potential as a building block for more complex drug candidates. The combination of the aniline core with the isopropoxy and trifluoromethyl groups provides a versatile scaffold that can be modified to target specific biological pathways. Researchers have leveraged this flexibility to design molecules with enhanced efficacy and reduced side effects.

The synthesis of 4-isopropoxy-3-(trifluoromethyl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to introduce the desired functional groups efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

Evaluation of 4-isopropoxy-3-(trifluoromethyl)aniline has been conducted through various spectroscopic and analytical methods. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, confirming the presence of the expected functional groups. Mass spectrometry (MS) is used to determine the molecular weight and fragmentation patterns, further validating the identity of the compound. Additionally, X-ray crystallography has been employed in some cases to elucidate the three-dimensional structure of crystalline forms of this compound.

The pharmacological profile of 4-isopropoxy-3-(trifluoromethyl)aniline is an area of active investigation. Preclinical studies have begun to explore its potential effects on various biological targets. The trifluoromethyl group's ability to modulate enzyme activity has been particularly intriguing, with early findings suggesting possible applications in treating metabolic disorders. Furthermore, interactions with receptors involved in pain perception and inflammation have been observed, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

In conclusion, 4-isopropoxy-3-(trifluoromethyl)aniline represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the CAS No. 70338-45-3, make it a valuable asset for developing novel therapeutics. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like 4-isopropoxy-3-(trifluoromethyl)aniline are poised to play a crucial role in addressing unmet medical needs.